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Compound of Interest

Compound Name: FiVe1

Cat. No.: B1672736 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of FiVe1, a novel and selective vimentin (VIM) ligand utilized in cancer research.

Adherence to these procedures is critical for minimizing risk and ensuring a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling FiVe1, a comprehensive approach to personal protection is necessary. The

following table summarizes the required PPE, categorized by the type of protection.

Protection Type Required PPE Specifications

Eye Protection Chemical Safety Goggles
Must be worn at all times to

prevent eye contact.

Hand Protection
Chemical-resistant rubber

gloves

Inspect gloves for integrity

before each use.

Respiratory Protection
NIOSH/MSHA-approved

respirator

Required to prevent inhalation

of the substance.

Body Protection Protective clothing To prevent skin contact.
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Proper handling and storage protocols are crucial to maintain the integrity of FiVe1 and the

safety of laboratory personnel.

Handling:

Avoid inhalation of FiVe1.

Prevent contact with eyes, skin, and clothing.

FiVe1 may be an irritant; handle with caution.[1]

Storage:

Store both solid FiVe1 and its solutions at -20°C.[1]

Emergency Procedures: First Aid and Accidental
Release
In the event of exposure or a spill, immediate and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration.

Skin Contact

Immediately flush the affected area with copious

amounts of water. Remove contaminated

clothing and shoes. Seek medical attention.[1]

Eye Contact

Check for and remove any contact lenses. Flush

eyes with copious amounts of water, ensuring to

separate the eyelids with fingers for adequate

flushing. Seek medical attention.[1]

Ingestion
Wash out the mouth with a copious amount of

water. Seek immediate medical attention.[1]
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Accidental Release Measures
In case of a spill, follow these steps to mitigate the hazard:

Cordon off the spill area.

Wear a self-contained breathing apparatus, protective clothing, and heavy rubber gloves.

For solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite, universal

binders).

Decontaminate surfaces and equipment by scrubbing with alcohol.

Dispose of all contaminated materials according to the disposal plan.[1]

Disposal Plan
Proper disposal of FiVe1 and any contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Unused Product: Dispose of as unused product.[1]

Contaminated Packaging: Dispose of in the same manner as the unused product.[1]

It is imperative to adhere to all local, state, and federal regulations regarding hazardous waste

disposal.

Experimental Workflow: Handling FiVe1 in a
Laboratory Setting
The following diagram illustrates the standard workflow for handling FiVe1, from reception to

disposal, emphasizing key safety checkpoints.
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Signaling Pathway: Mechanism of Action of FiVe1
FiVe1 is a vimentin (VIM) inhibitor. The diagram below illustrates its mechanism of action,

leading to mitotic disruption in mesenchymal cancers.

FiVe1 Vimentin (VIM)Binds to VIM Disassembly &
Hyperphosphorylation

Induces Mitotic DisruptionLeads to
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FiVe1 Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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